Cas no 18874-51-6 (4-bromo-2-ethyl-5-nitro-1H-imidazole)

• Product Name: 4-bromo-2-ethyl-5-nitro-1H-imidazole
• CAS No: 18874-51-6
• MF: C₅H₆BrN₃O₂
• MW: 220.024039745331
• CID: 1380068
• PubChem ID: 86262165
• Update Time: 2025-04-20

4-bromo-2-ethyl-5-nitro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 4-bromo-2-ethyl-5-nitro-
• 4-bromo-2-ethyl-5-nitro-1H-imidazole
• F2130-0096
• AKOS000275844
• (5-bromo-2-ethyl-1H-imidazol-4-yl)(hydroxy)oxoammonium
• 18874-51-6
• STK802445
• BBL032107
• G44524
• AKOS000276362
• 4-bromo-2-ethyl-5-nitro-3H-imidazole
• AKOS005622692
• VS-10993
• STL146418
• EN300-111120
• 5-bromo-2-ethyl-4-nitro-1H-imidazole

• Inchi： 1S/C5H6BrN3O2/c1-2-3-7-4(6)5(8-3)9(10)11/h2H2,1H3,(H,7,8)
• InChI Key： ZVIJYFFMEHGGES-UHFFFAOYSA-N
• SMILES： BrC1=C([N+](=O)[O-])NC(CC)=N1

Computed Properties

• Exact Mass: 217.95655
• Monoisotopic Mass: 218.96434g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 68.92

4-bromo-2-ethyl-5-nitro-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles